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Compound of Interest

Compound Name: LipidY

Cat. No.: B1675558

Introduction

Phosphatidylcholines (PCs) are the most abundant class of phospholipids in eukaryotic
membranes and play crucial roles in membrane structure, cell signaling, and lipoprotein
metabolism.[1][2] Accurate quantification of specific PC species is vital for understanding
disease mechanisms, identifying biomarkers, and supporting drug development for metabolic
disorders, cardiovascular diseases, and neurological conditions.

This application note presents a robust and sensitive method for the quantitative analysis of
phosphatidylcholines in human plasma using Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS). The method employs a common lipid extraction technique followed
by reversed-phase chromatography and detection using Multiple Reaction Monitoring (MRM)
mode, which offers high selectivity and sensitivity.[3][4]

Signaling Pathway: Phosphatidylcholine
Biosynthesis

In mammalian cells, phosphatidylcholines are primarily synthesized via two major pathways:
the CDP-choline (Kennedy) pathway and the phosphatidylethanolamine N-methyltransferase
(PEMT) pathway.[5] The CDP-choline pathway is the main route, involving the conversion of
dietary choline to PC. The PEMT pathway, predominantly active in the liver, allows for the de
novo synthesis of PC from phosphatidylethanolamine (PE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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